Cas no 479411-93-3 (2-[3-methoxy-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[3-methoxy-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 479411-93-3
• MF: C₁₄H₁₈BF₃O₃
• MW: 302.097135066986
• MDL: MFCD11846463
• CID: 2156196
• PubChem ID: 22240303
• Update Time: 2025-10-28

2-[3-methoxy-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxy-5-trifluoromethyl-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 2-(3-Methoxy-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• (5-trifluoro-3-methoxyphenyl)boronic acid pinacol ester
• 2-(3-methoxy-5-trifluoromethylphenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 3-METHOXY-5-TRIFLUOROMETHYLPHENYLBORONIC ACID, PINACOL ESTER
• 2-[3-methoxy-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• YLEULUGDUPXKBN-UHFFFAOYSA-N
• AK186661
• PC412515
• (3-METHOXY-5-(TRIFLUOROMETHYL)PHENYL)BORONIC AC
• DB-226574
• CS-0029528
• DS-10085
• Z2044783116
• MFCD11846463
• AKOS025293607
• EN300-316761
• (3-METHOXY-5-(TRIFLUOROMETHYL)PHENYL)BORONIC ACID PINACOL ESTER
• 3-Methoxy-5-trifluoromethylphenylboronic acid pinacol ester
• 479411-93-3
• 2-(3-Methoxy-5-trifluoromethyl-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane, AldrichCPR
• SCHEMBL440553

• MDL： MFCD11846463
• Inchi： 1S/C14H18BF3O3/c1-12(2)13(3,4)21-15(20-12)10-6-9(14(16,17)18)7-11(8-10)19-5/h6-8H,1-5H3
• InChI Key： YLEULUGDUPXKBN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(B2OC(C)(C)C(C)(C)O2)=C1)OC)(F)F

Computed Properties

• Exact Mass: 302.13000
• Monoisotopic Mass: 302.1301091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• PSA: 27.69000
• LogP: 3.01320

2-[3-methoxy-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-[3-methoxy-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-[3-Methoxy-5-(Trifluoromethyl)phenyl]-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane (CAS No. 479411-93-3)

2-[3-Methoxy-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, commonly referred to by its CAS number 479411-93-3, is a versatile organoboron compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is particularly valued for its utility in the Suzuki-Miyaura coupling reaction, a palladium-catalyzed cross-coupling reaction that forms carbon-carbon bonds between an aryl or vinyl boronic acid and an aryl or vinyl halide. The unique structure of 2-[3-Methoxy-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane makes it an excellent reagent for introducing the 3-methoxy-5-(trifluoromethyl)phenyl group into various organic molecules.

The 3-methoxy-5-(trifluoromethyl)phenyl group is a valuable functional group in pharmaceutical and agrochemical research due to its ability to modulate the physicochemical properties of molecules. The presence of the methoxy group enhances solubility and metabolic stability, while the trifluoromethyl group introduces significant electron-withdrawing effects and lipophilicity. These properties make the compound particularly useful in the design and synthesis of bioactive molecules with improved pharmacokinetic profiles.

Recent studies have highlighted the potential of 2-[3-Methoxy-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of potent and selective inhibitors of protein kinases. These inhibitors demonstrated significant antiproliferative activity against various cancer cell lines, underscoring the potential of this compound in cancer therapy.

In another notable application, researchers at a leading pharmaceutical company utilized 2-[3-Methoxy-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane to synthesize a novel class of antiviral agents. The resulting compounds exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique structure of the compound allowed for the fine-tuning of antiviral potency and selectivity indices, making it a valuable tool in antiviral drug discovery.

The synthetic versatility of 2-[3-Methoxy-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is further demonstrated by its use in the synthesis of advanced materials. In a study published in Advanced Materials, researchers explored the use of this compound as a building block for constructing covalent organic frameworks (COFs). The resulting COFs exhibited high surface areas and excellent thermal stability, making them promising candidates for applications in gas storage and separation.

Beyond its applications in drug discovery and materials science, 2-[3-Methoxy-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also been investigated for its potential in environmental remediation. A recent study published in Environmental Science & Technology reported the use of this compound as a precursor for synthesizing boron-based adsorbents. These adsorbents demonstrated high efficiency in removing heavy metals from contaminated water sources, highlighting the compound's potential in environmental applications.

The safety profile of 2-[3-Methoxy-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity and good biocompatibility when used under controlled conditions. These findings are crucial for ensuring its safe handling and application in various research settings.

In conclusion, 2-[3-Methoxy-5-(trifluoromethyl)phenyl]-4，4，5，5-tetramethyl-1，3，2-dioxaborolane (CAS No. 479411-93-3) is a highly valuable organoboron compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and environmental remediation. Its unique structural features and synthetic versatility make it an indispensable tool for researchers aiming to develop novel bioactive molecules and advanced materials. As ongoing research continues to uncover new applications and optimize existing ones, 2-[3-Methoxy-5-(trifluoromethyl)phenyl]-4，4，5，5-tetramethyl-1，3，2-dioxaborolane is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.